Cas no 1274948-19-4 (6-Amino-2-oxo-1-phenyl-5-[[3-(trifluoromethyl)phenyl]methylideneamino]pyrimidine-4-carbonitrile)

6-Amino-2-oxo-1-phenyl-5-[[3-(trifluoromethyl)phenyl]methylideneamino]pyrimidine-4-carbonitrile is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethylphenyl substituent and a cyano group, contributing to its reactivity and binding properties. The compound's unique scaffold may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its high purity and well-defined molecular structure make it suitable for mechanistic studies and structure-activity relationship (SAR) investigations. The presence of electron-withdrawing groups enhances its stability and compatibility with further functionalization, supporting its utility in medicinal chemistry and material science applications.

6-Amino-2-oxo-1-phenyl-5-[[3-(trifluoromethyl)phenyl]methylideneamino]pyrimidine-4-carbonitrile structure

1274948-19-4 structure

Product Name:6-Amino-2-oxo-1-phenyl-5-[[3-(trifluoromethyl)phenyl]methylideneamino]pyrimidine-4-carbonitrile

CAS No:1274948-19-4

MF:C₁₉H₁₂F₃N₅O

MW:383.326693534851

MDL:MFCD00955221

CID:4692688

Update Time:2025-06-07

6-Amino-2-oxo-1-phenyl-5-[[3-(trifluoromethyl)phenyl]methylideneamino]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(1-aza-2-(3-(trifluoromethyl)phenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile
- 6-amino-2-oxo-1-phenyl-5-[[3-(trifluoromethyl)phenyl]methylideneamino]pyrimidine-4-carbonitrile
- (E)-6-imino-2-oxo-1-phenyl-5-(3-(trifluoromethyl)benzylideneamino)-1,2,3,6-tetrahydropyrimidine-4-carbonitrile
- 6-imino-2-oxo-1-phenyl-5-[(E)-{[3-(trifluoromethyl)phenyl]methylidene}amino]-1,2,3,6-tetrahydropyrimidine-4-carb
- 6-Amino-2-oxo-1-phenyl-5-[[3-(trifluoromethyl)phenyl]methylideneamino]pyrimidine-4-carbonitrile
- MDL： MFCD00955221
- Inchi： 1S/C19H12F3N5O/c20-19(21,22)13-6-4-5-12(9-13)11-25-16-15(10-23)26-18(28)27(17(16)24)14-7-2-1-3-8-14/h1-9,11H,24H2/b25-11+
- InChI Key： BNXZQECRMORUAE-OPEKNORGSA-N
- SMILES： FC(C1C=CC=C(/C=N/C2C(C#N)=NC(N(C3C=CC=CC=3)C=2N)=O)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 755
Topological Polar Surface Area: 94.8

6-Amino-2-oxo-1-phenyl-5-[[3-(trifluoromethyl)phenyl]methylideneamino]pyrimidine-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB162423-1 g	5-(1-Aza-2-(3-(trifluoromethyl)phenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile; .	1274948-19-4	1g	€211.30	2023-05-08
abcr	AB162423-5 g	5-(1-Aza-2-(3-(trifluoromethyl)phenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile; .	1274948-19-4	5g	€377.50	2023-05-08
abcr	AB162423-10 g	5-(1-Aza-2-(3-(trifluoromethyl)phenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile; .	1274948-19-4	10g	€482.50	2023-05-08
abcr	AB162423-1g	5-(1-Aza-2-(3-(trifluoromethyl)phenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile; .	1274948-19-4	1g	€211.30	2024-06-10
abcr	AB162423-5g	5-(1-Aza-2-(3-(trifluoromethyl)phenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile; .	1274948-19-4	5g	€377.50	2024-06-10
abcr	AB162423-10g	5-(1-Aza-2-(3-(trifluoromethyl)phenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile; .	1274948-19-4	10g	€482.50	2024-06-10